Cas no 2171252-79-0 ((3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid)

• Product Name: (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid
• CAS No: 2171252-79-0
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6023075
• PubChem ID: 165876587
• Update Time: 2025-11-01

(3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid
• (3R)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxyphenyl]formamido}butanoic acid
• 2171252-79-0
• EN300-1548754

• Inchi： 1S/C27H26N2O6/c1-16(13-25(30)31)28-26(32)22-12-11-17(34-2)14-24(22)29-27(33)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-12,14,16,23H,13,15H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t16-/m1/s1
• InChI Key： KFXDXDZHWWOEPR-MRXNPFEDSA-N
• SMILES： O(C(NC1C=C(C=CC=1C(N[C@H](C)CC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid

Comprehensive Analysis of (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid (CAS No. 2171252-79-0)

In the realm of pharmaceutical intermediates and peptide synthesis, (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid (CAS No. 2171252-79-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in the development of novel therapeutic agents. The Fmoc-protected amino acid derivative is particularly valued for its utility in solid-phase peptide synthesis (SPPS), a technique widely employed in drug discovery and biotechnology research.

The compound's CAS number 2171252-79-0 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation. Its chiral center at the 3R position and the presence of a methoxy group contribute to its stereochemical specificity, making it a valuable building block for enantioselective synthesis. Researchers are increasingly exploring its potential in the design of peptide-based drugs, a rapidly growing segment in the pharmaceutical industry due to their high specificity and reduced side effects compared to small-molecule drugs.

One of the most searched topics in peptide chemistry revolves around "Fmoc deprotection conditions" and "side chain protection strategies." In this context, (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid offers a case study in optimizing these parameters. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group is a cornerstone of modern peptide synthesis, and its cleavage under mild basic conditions (e.g., piperidine) minimizes unwanted side reactions—a frequent concern among synthetic chemists.

The compound's 4-methoxyphenylformamido moiety introduces additional functionality that can influence peptide conformation and stability. This structural feature aligns with current trends in peptide engineering, where researchers aim to enhance metabolic stability and bioavailability. Recent publications highlight the growing demand for "modified amino acids in drug design," a keyword cluster that frequently appears in academic search engines, underscoring the relevance of this compound in contemporary research.

From a synthetic perspective, the butanoic acid terminus provides a handle for further derivatization, enabling conjugation to resins or other molecular scaffolds. This versatility addresses another hot topic in medicinal chemistry: "linker strategies for peptide-drug conjugates." As the field moves toward targeted therapies, compounds like CAS 2171252-79-0 serve as critical tools for developing next-generation bioconjugates.

Quality control of such specialized intermediates remains a frequently searched subject, with queries like "HPLC methods for Fmoc-amino acid analysis" trending in scientific forums. The compound's UV-active Fmoc group facilitates detection at 265-290 nm, simplifying purity assessments—an operational advantage that resonates with quality assurance professionals.

In conclusion, (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxyphenylformamido}butanoic acid represents a sophisticated example of modern peptide synthesis building blocks. Its structural features and synthetic utility position it at the intersection of multiple research fronts, from peptide therapeutics to bioconjugate chemistry, making CAS 2171252-79-0 a compound worthy of continued scientific attention.